Cas no 141839-58-9 (2-Propen-1-amine, N-[(tetrahydro-2,5-dimethoxy-3-furanyl)methylene]-)

• Product Name: 2-Propen-1-amine, N-[(tetrahydro-2,5-dimethoxy-3-furanyl)methylene]-
• CAS No: 141839-58-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 3732098
• PubChem ID: 14741917
• Update Time: 2025-04-22

2-Propen-1-amine, N-[(tetrahydro-2,5-dimethoxy-3-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, N-[(tetrahydro-2,5-dimethoxy-3-furanyl)methylene]-
• 2-Propen-1-amine, N-[(tetrahydro-2,5-dimethoxy-3-furanyl)methylene]- (9CI)
• DTXSID801160263
• 141839-58-9

• Inchi： 1S/C10H17NO3/c1-4-5-11-7-8-6-9(12-2)14-10(8)13-3/h4,7-10H,1,5-6H2,2-3H3
• InChI Key： JIRFERPQLFJXLD-UHFFFAOYSA-N
• SMILES： C(N=CC1CC(OC)OC1OC)C=C

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.1Ų